![molecular formula C19H22N2O2S B4957712 4-butoxy-N-{[(4-methylphenyl)amino]carbonothioyl}benzamide](/img/structure/B4957712.png)
4-butoxy-N-{[(4-methylphenyl)amino]carbonothioyl}benzamide
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Overview
Description
4-butoxy-N-{[(4-methylphenyl)amino]carbonothioyl}benzamide, also known as BMB-4, is a novel compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. BMB-4 has been found to exhibit promising anticancer activity and has been studied extensively in recent years.
Mechanism of Action
The exact mechanism of action of 4-butoxy-N-{[(4-methylphenyl)amino]carbonothioyl}benzamide is not fully understood, but it is believed to act on multiple targets within cancer cells. This compound has been found to inhibit the activity of several enzymes involved in cancer cell growth and proliferation, including topoisomerase II and tubulin. It has also been found to induce DNA damage and oxidative stress, leading to apoptosis and cell death.
Biochemical and Physiological Effects:
This compound has been found to have minimal toxicity in normal cells, making it a promising candidate for cancer therapy. It has been shown to exhibit selectivity towards cancer cells, with higher cytotoxicity towards cancer cells compared to normal cells. This compound has also been found to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis.
Advantages and Limitations for Lab Experiments
4-butoxy-N-{[(4-methylphenyl)amino]carbonothioyl}benzamide has several advantages for lab experiments, including its high yield and purity, low toxicity towards normal cells, and selectivity towards cancer cells. However, there are also limitations to its use, including its limited solubility in aqueous solutions, which can make it challenging to use in certain assays.
Future Directions
There are several future directions for the study of 4-butoxy-N-{[(4-methylphenyl)amino]carbonothioyl}benzamide. One area of research is the development of more efficient synthesis methods to increase the yield and purity of the compound. Another area of research is the study of this compound in combination with other anticancer drugs to enhance their efficacy. Additionally, there is a need for further studies to elucidate the exact mechanism of action of this compound and to identify potential biomarkers for patient selection in clinical trials. Finally, there is a need for preclinical and clinical studies to evaluate the safety and efficacy of this compound in humans.
Conclusion:
In conclusion, this compound is a novel compound with promising anticancer activity. Its synthesis method has been optimized over the years, and it has been extensively studied for its scientific research application. This compound has been found to exhibit selectivity towards cancer cells, with minimal toxicity towards normal cells, making it a promising candidate for cancer therapy. Further studies are needed to elucidate the exact mechanism of action of this compound and to evaluate its safety and efficacy in humans.
Synthesis Methods
The synthesis of 4-butoxy-N-{[(4-methylphenyl)amino]carbonothioyl}benzamide involves the reaction of 4-butoxybenzoyl chloride with 4-methylphenylthiourea in the presence of a base. The resulting product is then treated with hydrochloric acid to obtain this compound in high yield and purity. The synthesis method has been optimized and improved over the years to increase the efficiency and yield of the reaction.
Scientific Research Applications
4-butoxy-N-{[(4-methylphenyl)amino]carbonothioyl}benzamide has been extensively studied for its anticancer activity and has shown promising results in various cancer cell lines. It has been found to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been studied for its potential use in combination therapy with other anticancer drugs to enhance their efficacy.
properties
IUPAC Name |
4-butoxy-N-[(4-methylphenyl)carbamothioyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O2S/c1-3-4-13-23-17-11-7-15(8-12-17)18(22)21-19(24)20-16-9-5-14(2)6-10-16/h5-12H,3-4,13H2,1-2H3,(H2,20,21,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGCUYACLYAMDAB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=C(C=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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